N-[(4-Cyanophenyl)methyl]nonanamide

• CAS No.: 112916-42-4
• Molecular Formula: C17H24N2O
• Molecular Weight: 272.4 g/mol
• IUPAC Name: N-[(4-cyanophenyl)methyl]nonanamide
• InChI: InChI=1S/C17H24N2O/c1-2-3-4-5-6-7-8-17(20)19-14-16-11-9-15(13-18)10-12-16/h9-12H,2-8,14H2,1H3,(H,19,20)
• InChI Key: WGCAMXQHYOEAOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)NCC1=CC=C(C=C1)C#N

Description

N-[(4-Cyanophenyl)methyl]nonanamide is a useful research compound. Its molecular formula is C17H24N2O and its molecular weight is 272.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(aminomethyl)benzonitrile (5.0 g, 0.038 moles) in 100 mL chloroform is added 3.82 g (0.038 moles) triethylamine. A solution of nonanoyl chloride (6.68 g, 0.038 moles) in 10 mL chloroform is then added dropwise with stirring over a 10 min period and the final mixture stirred at room temperature for 18 hrs. The mixture is extracted with water (100 mL), saturated NaHCO3 (50 mL), 2N HCl (50 mL), dried over Na2SO4 and evaporated to leave 10.2 g crude N-(4cyanobenzyl)nonanamide. This crude product is taken up in 50 mL dimethylformamide, to which is added 2.47 g (0.038 moles) sodium azide and 2.03 g (0.038 moles) ammonium chloride. The final mixture is heated at 90°-10° C. for 4 hrs after cooling, the mixture is diluted with water (350 mL) and the resultant precipitate recovered by suction filtration, washed with water, and vacuum dried. Recrystallization from ethyl acetate left N-[[4-(1H-tetrazol-5-yl)phenyl]methyl]nonanamide (2.6 g), m.p. 185°-187° C.